Cas no 766-08-5 (Benzene, (methylsilyl)-)

• Product Name: Benzene, (methylsilyl)-
• CAS No: 766-08-5
• MF: C₇H₈Si
• MW: 120.223922729492
• MDL: MFCD00039787
• CID: 568989
• PubChem ID: 24871873
• Update Time: 2025-04-19

Benzene, (methylsilyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (methylsilyl)-
• Methyl(phenyl)silane
• methyl(phenyl)silicon
• METHYLPHENYLSILANE
• PHENYLMETHYLSILANE
• methyl-phenylsilane
• phenyl methyl dihydridosilane
• Silane,methylphenyl
• FT-0628909
• BS-52927
• CS-0455516
• Benzene,(methylsilyl)-
• MFCD00039787
• 766-08-5
• methylphenylsilicone
• EINECS 212-160-0
• AKOS024462711
• DTXSID80870768
• LAQFLZHBVPULPL-UHFFFAOYSA-N
• DB-056094

• MDL： MFCD00039787
• Inchi： 1S/C7H8Si/c1-8-7-5-3-2-4-6-7/h2-6H,1H3
• InChI Key： LAQFLZHBVPULPL-UHFFFAOYSA-N
• SMILES： [Si](C)C1C=CC=CC=1 |^4:0|

Computed Properties

• Exact Mass: 122.05500
• Monoisotopic Mass: 120.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 55.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 0.89 g/mL at 25 °C(lit.)
• Boiling Point: 140-143 °C/751 mmHg(lit.)
• Flash Point: Fahrenheit: 77 ° f < br / > Celsius: 25 ° C < br / >
• Refractive Index: n20/D 1.506(lit.)
• PSA: 0.00000
• LogP: 0.52880
• Vapor Pressure: 7.8±0.2 mmHg at 25°C

Benzene, (methylsilyl)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Hazard Level：3.2
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)